3-Phenoxybenzylglucoside

• CAS No.: 63986-16-3
• Molecular Formula: C19H22O7
• Molecular Weight: 362.4 g/mol
• IUPAC Name: (2R,3S,4S,5R,6R)-2-(hydroxymethyl)-6-[(3-phenoxyphenyl)methoxy]oxane-3,4,5-triol
• InChI: InChI=1S/C19H22O7/c20-10-15-16(21)17(22)18(23)19(26-15)24-11-12-5-4-8-14(9-12)25-13-6-2-1-3-7-13/h1-9,15-23H,10-11H2/t15-,16-,17+,18-,19-/m1/s1
• InChI Key: NLBZLBZUKFHZSJ-UJWQCDCRSA-N
• SMILES: C1=CC=C(C=C1)OC2=CC=CC(=C2)COC3C(C(C(C(O3)CO)O)O)O
• Isomeric SMILES: C1=CC=C(C=C1)OC2=CC=CC(=C2)CO[C@H]3[C@@H]([C@H]([C@@H]([C@H](O3)CO)O)O)O
• Synonyms: 3-phenoxybenzyl-beta-D-glucoside; 3-phenoxybenzylglucoside; 3-PhOBn-Glc

Description

3-Phenoxybenzylglucoside is a synthetic glycoside characterized by a glucose moiety linked to a benzyl group substituted with a phenoxy group at the 3-position. Glycosides like 3-Phenoxybenzylglucoside are often utilized in medicinal chemistry and biochemistry due to their stability and tailored solubility, influenced by protective groups such as benzyl or phenoxy substituents .

Comparison with Similar Compounds

Comparison with Structural Analogs

The following analysis compares 3-Phenoxybenzylglucoside with structurally similar glucosides based on substituents, glycosidic linkages, and functional groups.

Substituent Effects on Physicochemical Properties

• Phenyl 3-O-Benzyl-1-Thio-β-D-Glucopyranoside (CAS 189144-54-5): Structure: Features a benzyl group at the 3-O position and a thio-glycosidic bond (C-S) instead of the typical C-O bond. Impact: The thio linkage enhances hydrolytic stability compared to O-glycosides, making it valuable in glycosylation reactions . Molecular Weight: ~346.4 g/mol (inferred from C12H16O5S).
• 3-Hexenyl-β-Glucopyranoside (CAS 95632-87-4): Structure: A simpler glucoside with a hexenyl chain instead of aromatic substituents. Impact: The aliphatic chain increases volatility and reduces hydrophobicity compared to aromatic glucosides, favoring applications in flavor and fragrance industries . Molecular Weight: 262.3 g/mol (C12H22O6) .
• Cyanidin 3-(Feruloyl)-Diglucoside-5-Glucoside: Structure: Anthocyanin derivative with multiple glucosyl and cinnamoyl groups. Impact: The presence of phenolic hydroxyls and esterified feruloyl groups enhances antioxidant activity but reduces stability under acidic conditions .

Functional Group Comparison

Compound	Key Substituents	Glycosidic Bond Type	Molecular Weight (g/mol)	Key Applications
3-Phenoxybenzylglucoside*	3-phenoxybenzyl, glucose	O-glycoside	~388.4 (estimated)	Drug delivery, stabilizers
Phenyl 3-O-Benzyl-1-Thio-β-D-Glucopyranoside	Benzyl, thio-linkage	S-glycoside	~346.4	Glycosylation intermediates
Peonidin 3-Glucoside	Anthocyanidin, glucose	O-glycoside	~463.4	Natural pigments, antioxidants
25-Acetyl-6,7-Didehydrofevicordin F 3-Glucoside	Acetyl, diterpene core	O-glycoside	~650.8 (estimated)	Anti-inflammatory agents

*Inferred properties based on analogs.

Stability and Reactivity

• Benzyl vs. Phenoxy Groups: Benzyl-protected glucosides (e.g., phenyl 3-O-benzyl derivatives) exhibit superior stability in acidic environments compared to unprotected glucosides, but phenoxy substituents may introduce steric hindrance, slowing enzymatic hydrolysis .
• Acetylated Derivatives : Acetylation (e.g., Peonidin 3-(6''-acetylglucoside)) improves metabolic stability but may reduce water solubility .